Cas no 2624139-23-5 (5-nitroso-hexahydro-2H-furo2,3-cpyrrole-3-carboxylic acid)

• Product Name: 5-nitroso-hexahydro-2H-furo2,3-cpyrrole-3-carboxylic acid
• CAS No: 2624139-23-5
• MF: C₇H₁₀N₂O₄
• MW: 186.165301799774
• CID: 5639635
• PubChem ID: 165905215
• Update Time: 2025-07-20

5-nitroso-hexahydro-2H-furo2,3-cpyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27751856
• 5-nitroso-hexahydro-2H-furo[2,3-c]pyrrole-3-carboxylic acid
• 2624139-23-5
• 5-nitroso-hexahydro-2H-furo2,3-cpyrrole-3-carboxylic acid

• Inchi： 1S/C7H10N2O4/c10-7(11)5-3-13-6-2-9(8-12)1-4(5)6/h4-6H,1-3H2,(H,10,11)
• InChI Key： QZHGVTHHLDZELK-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C2CN(CC12)N=O

Computed Properties

• Exact Mass: 186.06405680g/mol
• Monoisotopic Mass: 186.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 79.2Ų

Additional information on 5-nitroso-hexahydro-2H-furo2,3-cpyrrole-3-carboxylic acid

Recent Advances in the Study of 5-Nitroso-Hexahydro-2H-Furo[2,3-c]Pyrrole-3-Carboxylic Acid (CAS: 2624139-23-5)

The compound 5-nitroso-hexahydro-2H-furo[2,3-c]pyrrole-3-carboxylic acid (CAS: 2624139-23-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 5-nitroso-hexahydro-2H-furo[2,3-c]pyrrole-3-carboxylic acid as a versatile intermediate in the synthesis of novel bioactive molecules. Its fused heterocyclic core, featuring both furo and pyrrole rings, provides a rigid scaffold that can be functionalized to target specific biological pathways. Researchers have successfully employed this compound in the development of inhibitors for enzymes involved in inflammatory and oncogenic processes, demonstrating its broad applicability in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 5-nitroso-hexahydro-2H-furo[2,3-c]pyrrole-3-carboxylic acid, achieving higher yields and purity compared to previous methods. The researchers utilized a combination of asymmetric catalysis and nitroso-ene reactions to construct the core structure, followed by selective carboxylation. This advancement is expected to facilitate larger-scale production for preclinical studies.

In terms of biological activity, preliminary in vitro assays have revealed that derivatives of 5-nitroso-hexahydro-2H-furo[2,3-c]pyrrole-3-carboxylic acid exhibit promising activity against protein kinases implicated in cancer progression. Specifically, these compounds have shown nanomolar inhibition constants against selected tyrosine kinases, with favorable selectivity profiles. Molecular docking studies suggest that the nitroso group plays a critical role in forming reversible covalent bonds with cysteine residues in the kinase active sites.

Further investigations into the pharmacokinetic properties of this compound class have been conducted using advanced LC-MS/MS techniques. The results indicate moderate metabolic stability in human liver microsomes, with the carboxylic acid moiety contributing to improved aqueous solubility compared to similar heterocyclic scaffolds. These findings position 5-nitroso-hexahydro-2H-furo[2,3-c]pyrrole-3-carboxylic acid as a promising lead structure for further optimization.

Ongoing research is exploring the application of this scaffold in targeted protein degradation strategies. Early results demonstrate that when incorporated into PROTAC (Proteolysis Targeting Chimera) molecules, the compound can effectively facilitate the recruitment of E3 ubiquitin ligases to target proteins, leading to their degradation. This approach may open new avenues for addressing traditionally "undruggable" targets in oncology and other therapeutic areas.

In conclusion, 5-nitroso-hexahydro-2H-furo[2,3-c]pyrrole-3-carboxylic acid represents a chemically and biologically interesting scaffold with multiple potential applications in drug discovery. The recent advancements in its synthesis and biological characterization provide a solid foundation for future structure-activity relationship studies and clinical translation. Further research is warranted to fully explore the therapeutic potential of this compound and its derivatives across various disease indications.